Cas no 2138212-70-9 (3,3'-Bipyridine, 6,6'-dinitro-)

• Product Name: 3,3'-Bipyridine, 6,6'-dinitro-
• CAS No: 2138212-70-9
• MF: C₁₀H₆N₄O₄
• MW: 246.179041385651
• CID: 5269216
• Update Time: 2025-10-30

3,3'-Bipyridine, 6,6'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bipyridine, 6,6'-dinitro-

• Inchi： 1S/C10H6N4O4/c15-13(16)9-3-1-7(5-11-9)8-2-4-10(12-6-8)14(17)18/h1-6H
• InChI Key： IKUBSHKFPUFPCY-UHFFFAOYSA-N
• SMILES： C1=NC([N+]([O-])=O)=CC=C1C1=CC=C([N+]([O-])=O)N=C1

Additional information on 3,3'-Bipyridine, 6,6'-dinitro-

Introduction to 3,3'-Bipyridine, 6,6'-dinitro (CAS No. 2138212-70-9)

3,3'-Bipyridine, 6,6'-dinitro, identified by the Chemical Abstracts Service Number (CAS No.) 2138212-70-9, is a specialized organic compound that has garnered significant attention in the field of coordination chemistry and materials science. This compound belongs to the bipyridine family, a class of molecules characterized by a rigid, planar structure consisting of two pyridine rings connected by a methylene bridge. The introduction of nitro substituents at the 6 and 6' positions of the bipyridine core imparts unique electronic and steric properties, making it a valuable building block for various applications.

The nitro groups in 3,3'-Bipyridine, 6,6'-dinitro contribute to its strong electron-withdrawing nature, which can significantly influence the electronic structure and reactivity of the molecule. This feature makes it particularly useful in the design of coordination complexes with transition metals. Such complexes have been extensively studied for their potential in catalysis, luminescence, and magnetic applications. The presence of multiple nitro groups also enhances the compound's solubility in certain polar solvents, facilitating its use in solution-based synthetic protocols.

In recent years, there has been a surge in research focused on developing novel metal-organic frameworks (MOFs) and coordination polymers. 3,3'-Bipyridine, 6,6'-dinitro has emerged as a promising ligand due to its ability to form stable and well-defined complexes with various metal ions. These complexes exhibit interesting photophysical properties, making them attractive for applications in optoelectronic devices. For instance, researchers have reported the use of 3,3'-Bipyridine, 6,6'-dinitro-based metal complexes in organic light-emitting diodes (OLEDs) and photodetectors, where their tunable emission wavelengths and high quantum yields offer significant advantages.

The synthesis of 3,3'-Bipyridine, 6,6'-dinitro involves a multi-step process that typically begins with the nitration of a precursor bipyridine derivative. The nitration reaction requires careful control of reaction conditions to ensure high regioselectivity and yield. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis routes for this compound. For example, the use of heterogeneous catalysts has been shown to reduce waste generation while maintaining high reaction efficiency.

One of the most compelling aspects of 3,3'-Bipyridine, 6,6'-dinitro is its versatility in coordination chemistry. The nitro groups not only serve as electron-withdrawing ligands but also act as potential sites for further functionalization. This allows chemists to tailor the properties of metal complexes by introducing additional substituents or modifying existing ones. Such flexibility has led to the discovery of new materials with tailored electronic and magnetic properties.

Recent studies have also explored the use of 3,3'-Bipyridine, 6,6'-dinitro in bioinorganic chemistry. Metal complexes derived from this ligand have shown promise as catalysts for organic transformations that are relevant to pharmaceutical synthesis. For example, palladium complexes featuring 3,3'-Bipyridine, 6,6'-dinitro ligands have been reported to facilitate cross-coupling reactions under mild conditions. These reactions are crucial for constructing complex molecular architectures found in many drugs.

The photophysical properties of 3,3'-Bipyridine, 6,6'-dinitro-based metal complexes have also been extensively investigated. These complexes often exhibit strong absorption coefficients and long lifetimes in excited states, making them suitable for applications in energy conversion technologies. Researchers have demonstrated their use in dye-sensitized solar cells (DSSCs) and photocatalytic systems. The ability to tune the absorption and emission properties through structural modifications offers a pathway to optimize device performance.

In conclusion,3 ,3 '-Bipyridine , 6 , 6 '- dinitro (CAS No . 2138212-70-9) is a versatile and highly functional compound with broad applicability across multiple scientific disciplines . Its unique structural features and reactivity make it an indispensable tool for chemists working on advanced materials , catalysis , and bioinorganic systems . As research continues to uncover new applications for this compound , its importance is expected to grow further .